![molecular formula C20H22N4O4 B2680605 N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,3-dimethoxybenzamide CAS No. 2034255-65-5](/img/structure/B2680605.png)
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,3-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,3-dimethoxybenzamide, also known as CPCCOEt, is a selective antagonist for the metabotropic glutamate receptor subtype 1 (mGluR1). It is a potent tool for studying the role of mGluR1 in various physiological and pathological conditions.
Scientific Research Applications
- Researchers have explored the antibacterial potential of this compound. Its structural features may contribute to inhibiting bacterial growth or disrupting essential cellular processes. Investigating its efficacy against specific bacterial strains could lead to novel antimicrobial agents .
- The presence of methoxy groups in the benzamide structure suggests potential antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. Further studies could elucidate its antioxidant mechanisms and applications .
- Given the diverse biological activities associated with benzamides, including anti-inflammatory properties, researchers might explore whether this compound exhibits anti-inflammatory effects. Understanding its interactions with inflammatory pathways could have therapeutic implications .
- Benzamides have been investigated for their potential in cancer therapy. Researchers could explore the impact of this compound on cancer cell lines, focusing on its cytotoxicity, apoptosis-inducing properties, and potential as an adjuvant in chemotherapy .
- The cyclohexyl and benzamide moieties suggest potential neuroprotective effects. Researchers could investigate its ability to prevent neuronal damage, enhance synaptic plasticity, or mitigate neurodegenerative conditions .
- The unique structure of this compound could make it suitable for drug delivery applications. Researchers might explore its use as a carrier for targeted drug delivery, taking advantage of its lipophilic properties and potential interactions with specific receptors .
Antibacterial Activity
Antioxidant Properties
Anti-Inflammatory Effects
Cancer Research
Neuroprotective Potential
Drug Delivery Systems
properties
IUPAC Name |
N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O4/c1-26-17-5-3-4-15(18(17)27-2)19(25)24-13-6-8-14(9-7-13)28-20-16(12-21)22-10-11-23-20/h3-5,10-11,13-14H,6-9H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGSRCCIXJZRMEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dimethoxy-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.